Yttrium Aluminum lump; 99.9% (metals basis excluding Ca), Ca 1%

• IUPAC Name: aluminum;yttrium
• InChI: InChI=1S/Al.Y
• InChI Key: RFEISCHXNDRNLV-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Y]
• Molecular Formula: AlY
• Related CAS: 12043-30-0
• Molecular Weight: 115.88738 g/mol
• CAS RN: 12635-56-2

Description

Yttrium Aluminum lump, or YAl lump, is a compound of yttrium and aluminum with a purity of 99.9% (metals basis excluding Ca) and 1% calcium. YAl lump is used in a variety of scientific research applications due to its unique properties.

Scientific Research Applications

YAl lump has a wide range of scientific research applications. It is used in the production of high-temperature superconductors, which are materials that can conduct electricity without resistance at very low temperatures. It is also used as a catalyst in the production of pharmaceuticals, as well as in the development of fuel cells and other energy storage devices. Additionally, it is used in the production of specialty alloys and in the manufacture of optical components.

Mechanism of Action

The mechanism of action of YAl lump is not fully understood. It is thought that the combination of yttrium and aluminum creates a lattice structure with a high degree of stability and strength. This structure is believed to be responsible for the unique properties of YAl lump, such as its ability to conduct electricity without resistance at very low temperatures.
Biochemical and Physiological Effects
The biochemical and physiological effects of YAl lump are not yet fully understood. It is known that it can be toxic in large doses, and it is recommended that it be handled with care. It is also known that it can cause irritation when inhaled or ingested, and that it can cause skin irritation when exposed to it for long periods of time.

Advantages and Limitations for Lab Experiments

The advantages of using YAl lump in laboratory experiments include its high purity, its ability to conduct electricity without resistance at very low temperatures, and its stability and strength. The main limitation of using YAl lump in laboratory experiments is its toxicity. It must be handled with care, and it should not be inhaled or ingested.

Future Directions

The future of YAl lump lies in its potential for use in a variety of scientific research applications. It is being investigated for its potential use in the development of high-temperature superconductors, pharmaceuticals, fuel cells, specialty alloys, and optical components. Additionally, further research is needed to better understand the biochemical and physiological effects of YAl lump.

Synthesis Methods

YAl lump is produced through a process known as solid-state synthesis. This process involves combining yttrium and aluminum in a suitable environment, such as a gas-fired furnace, and allowing them to react to form the desired compound. The environment must be carefully controlled to ensure that the desired purity of the compound is achieved. The reaction is usually carried out at temperatures between 1000 and 1400 degrees Celsius.